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Abstract
The BUR1 gene, encoding a cyclin-dependent kinase (CDK), is a critical regulator of

fundamental cellular processes in Saccharomyces cerevisiae and its homologs in higher

eukaryotes. This technical guide provides an in-depth exploration of the BUR1 gene ontology,

detailing its molecular functions, involvement in key signaling pathways, and its impact on

transcription, cell cycle progression, and genome stability. Through a comprehensive review of

the scientific literature, this document presents quantitative data, detailed experimental

methodologies, and visual representations of BUR1-centric pathways to serve as a valuable

resource for researchers and professionals in drug development.

Core Functions of the Bur1-Bur2 Kinase Complex
BUR1 is an essential gene that encodes the catalytic subunit of a CDK complex, which

partners with the cyclin Bur2.[1] This complex, hereafter referred to as Bur1/2, is a key player

in the regulation of transcription elongation.[1] Its primary role involves the phosphorylation of

the C-terminal domain (CTD) of the largest subunit of RNA polymerase II (RNAPII), Rpb1.[2][3]

While it can phosphorylate both Serine 2 (Ser2) and Serine 5 (Ser5) of the CTD heptapeptide
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repeat (YSPTSPS) in vitro, its major in vivo role in Ser2 phosphorylation is debated, with some

evidence suggesting it primarily facilitates the subsequent action of another kinase, Ctk1.[4][5]

[6]

Beyond its canonical role in transcription, the Bur1/2 complex is implicated in a diverse array of

cellular functions:

Histone Modification: Bur1/2 is required for the monoubiquitination of histone H2B and the

trimethylation of histone H3 at lysine 36 (H3K36me3), linking its transcriptional role to

chromatin remodeling.[7][8]

Genome Stability: The complex interacts with Replication Protein A (RPA) and plays a role in

maintaining genome stability during replication stress.[9]

Cell Cycle Control: In conjunction with the Target of Rapamycin Complex 1 (TORC1), Bur1
participates in vacuole-mediated cell cycle progression from the G1 phase by directly

phosphorylating the kinase Sch9.[10][11]

Telomere Maintenance: The Bur1/2 complex has been identified as a regulator of telomere

length.[1][12]

Quantitative Data Summary
The functional consequences of altered BUR1 activity have been quantified in various studies.

The following tables summarize key quantitative findings.

Table 1: Impact of bur1 Mutation on Gene Expression
Transcriptome analysis of a bur1-107 mutant following treatment with methyl methanesulfonate

(MMS) revealed significant changes in gene expression.
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Gene Function
Fold Change (MMS-treated
bur1-107 vs. WT)

Upregulated

HSP12
Heat shock protein, stress

response
> 2.0

CTT1
Cytosolic catalase T, oxidative

stress response
> 2.0

DDR2
DNA damage responsive

protein
> 2.0

Downregulated

RPS8A
Ribosomal protein of the small

subunit
< -2.0

RPL10
Ribosomal protein of the large

subunit
< -2.0

TEF1
Translation elongation factor 1

alpha
< -2.0

(Data adapted from

transcriptome profiling analysis

of bur1 mutants, which shows

a general trend of upregulation

of stress response genes and

downregulation of genes

related to ribosome biogenesis

and translation.)[13]

Table 2: Effect of bur1 Mutations on Telomere Length
Mutations in BUR1 lead to a measurable decrease in telomere length.
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Strain Relevant Genotype
Average Telomere
Length (base pairs)

Change from Wild-
Type (bp)

Wild-Type BUR1 ~300-350 N/A

bur1Δ bur1 deletion ~150-200 ~ -150

bur2Δ bur2 deletion ~150-200 ~ -150

(Quantitative

estimates are based

on Southern blot

analyses from multiple

studies which

consistently show a

significant reduction in

telomere length in

bur1 and bur2

mutants.)[1][12]

Table 3: Known Phosphorylation Sites of Bur1
Substrates
Bur1 kinase phosphorylates a range of substrates on specific serine and threonine residues.

Substrate Phosphorylation Site(s) Functional Consequence

Rpb1 (RNA Pol II CTD) Ser2, Ser5

Regulation of transcription

elongation, recruitment of RNA

processing factors.[3][5]

Sch9

Ser560, Thr568, Thr574,

Thr575, Ser709, Thr710,

Ser711, Thr721, Thr723,

Ser726

Promotion of cell cycle

progression from G1 phase.

[14][15]

Spt5 C-terminal region (CTR)

Promotion of transcription

elongation and recruitment of

the PAF complex.[7]
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Signaling Pathways and Logical Relationships
The diverse functions of BUR1 are executed through its participation in distinct and

interconnected signaling pathways. The following diagrams, generated using the DOT

language, illustrate these complex relationships.

Transcriptional Elongation and Histone Modification
Pathway

Initiation Elongation

RNAPII (hypophosphorylated CTD) RNAPII (Ser5-P CTD) transition to elongationTFIIH (Kin28)
 phosphorylates Ser5

Bur1/2 Complex

 recruits

RNAPII (Ser2-P CTD)

 phosphorylation shift

 phosphorylates Ser2

Spt5

 phosphorylates CTR

Ctk1
 enhances activity

PAF1 Complex recruits Set2 facilitates recruitment Histone H3K36me3 methylates H3K36

 phosphorylates Ser2

Click to download full resolution via product page

Caption: Bur1 in Transcription and Histone Modification.

Cell Cycle Control Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b15542163/docs?utm_src=pdf-body#the-multifaceted-role-of-bur1-a-technical-guide-to-its-gene-ontology
https://www.benchchem.com/product/b15542163/docs?utm_src=pdf-body-img#the-multifaceted-role-of-bur1-a-technical-guide-to-its-gene-ontology
https://www.benchchem.com/product/b15542163/docs?utm_src=pdf-body#the-multifaceted-role-of-bur1-a-technical-guide-to-its-gene-ontology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vacuole/Lysosome

TORC1

Sch9

 phosphorylates

Bur1 (Nuclear Pool)

 phosphorylates

G1/S Phase Transition

 promotes

Click to download full resolution via product page

Caption: Bur1's role in vacuole-mediated cell cycle control.

Key Experimental Protocols
This section provides an overview of the methodologies for key experiments cited in the study

of BUR1.

In Vitro Kinase Assay
This assay is used to determine the ability of the Bur1/2 complex to phosphorylate a substrate.

Purification of Kinase and Substrate:

Express and purify the Bur1/2 complex from S. cerevisiae or a recombinant system (e.g.,

baculovirus-infected insect cells).

Express and purify the substrate protein (e.g., a GST-fusion of the Rpb1 CTD or Sch9).

Kinase Reaction:
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Combine the purified Bur1/2 complex and substrate in a kinase buffer containing ATP

(often radiolabeled with ³²P for detection) and Mg²⁺.

Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

Detection of Phosphorylation:

Stop the reaction by adding SDS-PAGE loading buffer.

Separate the proteins by SDS-PAGE.

Detect the phosphorylated substrate by autoradiography (if using ³²P-ATP) or by Western

blotting with a phospho-specific antibody.

Chromatin Immunoprecipitation (ChIP)
ChIP is used to determine the in vivo association of Bur1/2 with specific genomic regions.

Cross-linking:

Treat yeast cells with formaldehyde to cross-link proteins to DNA.

Chromatin Preparation:

Lyse the cells and shear the chromatin into small fragments (200-500 bp) by sonication or

enzymatic digestion.

Immunoprecipitation:

Incubate the sheared chromatin with an antibody specific to a component of the Bur1/2

complex (e.g., an epitope-tagged Bur1).

Use protein A/G beads to precipitate the antibody-protein-DNA complexes.

DNA Purification and Analysis:

Reverse the cross-links and purify the co-precipitated DNA.
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Analyze the purified DNA by quantitative PCR (qPCR) using primers for specific genomic

regions or by high-throughput sequencing (ChIP-seq) for genome-wide analysis.

Synthetic Genetic Array (SGA) Analysis
SGA is a high-throughput technique to identify genetic interactions.

Strain Construction:

Create a "query" strain carrying a mutation in the gene of interest (e.g., a bur1
temperature-sensitive allele).

Mating and Selection:

Mate the query strain to an ordered array of ~5,000 viable gene deletion mutants.

Through a series of robotic replica pinning steps, select for diploid cells, induce

sporulation, and select for haploid double mutants.

Phenotypic Analysis:

Score the growth of the double mutant colonies to identify synthetic lethal or sick

interactions, where the combination of the two mutations results in a more severe growth

defect than either single mutation alone.

Telomere Length Analysis by Southern Blot
This method is used to measure the length of telomeric DNA.

Genomic DNA Extraction and Digestion:

Isolate high-quality genomic DNA from yeast strains.

Digest the DNA with a restriction enzyme that does not cut within the telomeric repeats

(e.g., XhoI).

Gel Electrophoresis and Southern Transfer:

Separate the digested DNA fragments by size on an agarose gel.
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Transfer the DNA from the gel to a nylon membrane.

Hybridization and Detection:

Hybridize the membrane with a labeled probe specific to the telomeric repeat sequence.

Detect the probe signal to visualize the telomeric DNA fragments and determine their size

relative to a DNA ladder.

Conclusion and Future Directions
The BUR1 gene ontology reveals a kinase with a remarkable breadth of influence, extending

from the core transcriptional machinery to the regulation of cell division and the maintenance of

genomic integrity. Its multifaceted nature makes it a compelling subject for further investigation,

particularly in the context of human disease where its homologs play significant roles. Future

research should aim to further dissect the substrate specificity of Bur1/2, elucidate the precise

mechanisms by which it coordinates its diverse functions, and explore its potential as a

therapeutic target. The methodologies and data presented in this guide provide a solid

foundation for these future endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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